Cas no 61466-64-6 (4H-1-Benzopyran-3-carboxaldehyde, 8-methyl-4-oxo-)

4H-1-Benzopyran-3-carboxaldehyde, 8-methyl-4-oxo- structure
61466-64-6 structure
Product Name:4H-1-Benzopyran-3-carboxaldehyde, 8-methyl-4-oxo-
CAS No:61466-64-6
MF:C11H8O3
MW:188.179423332214
CID:478280
PubChem ID:12624958
Update Time:2025-04-19

4H-1-Benzopyran-3-carboxaldehyde, 8-methyl-4-oxo- Chemical and Physical Properties

Names and Identifiers

    • 4H-1-Benzopyran-3-carboxaldehyde, 8-methyl-4-oxo-
    • 8-methyl-4-oxochromene-3-carbaldehyde
    • 61466-64-6
    • DTXSID30504783
    • 8-Methyl-4-oxo-4H-1-benzopyran-3-carbaldehyde
    • 8-Methyl-4-oxo-4H-1-benzopyran-3-carboxaldehyde
    • 8-Methyl-4-oxo-4H-chromene-3-carbaldehyde
    • Inchi: 1S/C11H8O3/c1-7-3-2-4-9-10(13)8(5-12)6-14-11(7)9/h2-6H,1H3
    • InChI Key: XGEOACJQBOXGAY-UHFFFAOYSA-N
    • SMILES: O1C=C(C=O)C(C2C=CC=C(C)C1=2)=O

Computed Properties

  • Exact Mass: 188.04734
  • Monoisotopic Mass: 188.047344113g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 293
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 43.4Ų

Experimental Properties

  • PSA: 43.37
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